thymidylyl-(3/'-5/')-2/'-deoxy-5-fluorouridine
thymidylyl-(3/'-5/')-2/'-deoxy-5-fluorouridine
Brand Name:
Vulcanchem
CAS No.:
13276-67-0
VCID:
VC0085098
InChI:
InChI=1S/C19H24FN4O12P/c1-8-4-23(18(29)21-16(8)27)15-3-11(12(6-25)34-15)36-37(31,32)33-7-13-10(26)2-14(35-13)24-5-9(20)17(28)22-19(24)30/h4-5,10-15,25-26H,2-3,6-7H2,1H3,(H,31,32)(H,21,27,29)(H,22,28,30)/t10-,11-,12+,13+,14+,15+/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OCC3C(CC(O3)N4C=C(C(=O)NC4=O)F)O
Molecular Formula:
C19H24FN4O12P
Molecular Weight:
550.4 g/mol
thymidylyl-(3/'-5/')-2/'-deoxy-5-fluorouridine
CAS No.: 13276-67-0
Main Products
VCID: VC0085098
Molecular Formula: C19H24FN4O12P
Molecular Weight: 550.4 g/mol
CAS No. | 13276-67-0 |
---|---|
Product Name | thymidylyl-(3/'-5/')-2/'-deoxy-5-fluorouridine |
Molecular Formula | C19H24FN4O12P |
Molecular Weight | 550.4 g/mol |
IUPAC Name | [(2R,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl [(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] hydrogen phosphate |
Standard InChI | InChI=1S/C19H24FN4O12P/c1-8-4-23(18(29)21-16(8)27)15-3-11(12(6-25)34-15)36-37(31,32)33-7-13-10(26)2-14(35-13)24-5-9(20)17(28)22-19(24)30/h4-5,10-15,25-26H,2-3,6-7H2,1H3,(H,31,32)(H,21,27,29)(H,22,28,30)/t10-,11-,12+,13+,14+,15+/m0/s1 |
Standard InChIKey | IGJXAMJSWYEODZ-BBZRCZKMSA-N |
Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)OP(=O)(O)OC[C@@H]3[C@H](C[C@@H](O3)N4C=C(C(=O)NC4=O)F)O |
SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OCC3C(CC(O3)N4C=C(C(=O)NC4=O)F)O |
Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OCC3C(CC(O3)N4C=C(C(=O)NC4=O)F)O |
Synonyms | dTpdFU thymidylyl-(3'-5')-2'-deoxy-5-fluorouridine |
PubChem Compound | 166788 |
Last Modified | Nov 11 2021 |
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